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Compound of Interest

Compound Name: 3-(3-Methoxyphenoxy)aniline

CAS No.: 116289-64-6

Cat. No.: B051946

Get Quote

Executive Summary
3-(3-Methoxyphenoxy)aniline (CAS: 116289-64-6) is a substituted aromatic amine used

primarily as an intermediate in pharmaceutical synthesis.[1] Unlike general organic waste, this

compound poses specific risks due to the aniline moiety, which can induce methemoglobinemia

upon dermal absorption, and its high acute toxicity to aquatic life.

Critical Directive: This substance must never be disposed of down the drain or in general trash.

[2] It requires segregation as Hazardous Organic Waste and destruction via high-temperature

incineration.

Chemical Profile & Hazard Identification
Before disposal, the waste generator must understand the specific hazards that dictate the

disposal route.
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Parameter Specification

Chemical Name 3-(3-Methoxyphenoxy)aniline

CAS Number 116289-64-6

Molecular Formula C₁₃H₁₃NO₂

Physical State Solid (typically off-white to beige powder)

Primary Hazards
Acute Toxicity (Oral/Dermal/Inhalation), Skin

Sensitizer, Aquatic Toxicity

Target Organs Blood (Methemoglobinemia), Liver, Kidneys

RCRA Status
Not U-listed specifically, but treat as

Characteristic Toxic Waste

EXPERT INSIGHT: The "Aniline Effect"

Why we treat this differently than standard organics: Aromatic amines like 3-(3-

Methoxyphenoxy)aniline are lipophilic bases. They penetrate standard nitrile gloves more

rapidly than many solvents and can oxidize in waste streams, potentially creating azo-

compounds or polymerizing. Disposal protocols must prevent contact with strong oxidizers (e.g.,

nitric acid) to avoid exothermic runaway reactions.

Personal Protective Equipment (PPE) Matrix
Standard laboratory PPE is insufficient for spill cleanup or bulk disposal of anilines.
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PPE Item Recommendation Rationale

Gloves (Handling)
Double-gloved Nitrile (min 5

mil)

Acceptable for incidental

splash protection only.

Gloves (Spill/Waste)
Silver Shield® (Laminate) or

Butyl Rubber

Critical: Anilines permeate

nitrile. For direct contact/spills,

nitrile offers <5 mins

protection.

Respiratory
N95 (Solids) or Half-mask w/

Organic Vapor Cartridge

Prevents inhalation of dusts or

sublimated vapors.

Body Tyvek® Lab Coat or Apron

Prevents contamination of

street clothes; anilines absorb

through fabric.

Waste Segregation & Disposal Workflows
Waste Classification
Assign the waste to the correct stream to ensure regulatory compliance (EPA 40 CFR 261).

Stream A: Solid Waste (Pure substance, contaminated weighing boats, dry silica).

Stream B: Liquid Waste (Mother liquors, reaction solvents).

Stream C: Sharps/Debris (Contaminated needles, glass).

Disposal Decision Tree
The following diagram illustrates the logical flow for segregating and processing 3-(3-
Methoxyphenoxy)aniline waste.
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Generate 3-(3-Methoxyphenoxy)aniline Waste

Determine Physical State

Solid Waste
(Powder, Filter Cake)

Liquid Waste
(Solvent Mixtures)

Contaminated Debris
(Gloves, Paper, Tips)

Double-bag in Polyethylene
or Screw-top Jar

Label: 'Toxic Solid Organic Waste'

High-Temperature Incineration
(Off-site Facility)

Contains Halogenated
Solvents (DCM, Chloroform)?

Segregate: Halogenated
Organic Waste

Yes

Segregate: Non-Halogenated
Organic Waste

No

Check pH
(Must be 5-9)

Yellow Hazardous
Waste Bag

Click to download full resolution via product page
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Figure 1: Decision logic for segregating 3-(3-Methoxyphenoxy)aniline waste streams to

ensure compatibility with incineration protocols.

Detailed Operational Procedures
Protocol A: Solid Waste Disposal
Applicability: Expired pure compound, filter cakes, spill cleanup residues.

Containment: Transfer solid material into a wide-mouth high-density polyethylene (HDPE) jar

or double-bag using thick (minimum 4 mil) polyethylene bags.

Labeling: Affix a hazardous waste tag immediately.

Constituents: "3-(3-Methoxyphenoxy)aniline"[1]

Hazard Checkboxes: Toxic, Irritant.[3]

Storage: Store in a secondary containment bin labeled "Toxic Organics" until pickup.

Protocol B: Liquid Waste Disposal
Applicability: Reaction mixtures, mother liquors.

Compatibility Check: Ensure the receiving carboy does NOT contain strong acids (e.g.,

Sulfuric, Nitric) or oxidizers (Peroxides).

Reasoning: Anilines are basic; mixing with strong acids generates heat. Mixing with

oxidizers can cause fire.

Solvent Segregation:

If dissolved in DCM/Chloroform → Halogenated Waste Carboy.

If dissolved in Methanol/Ethyl Acetate → Non-Halogenated Waste Carboy.

Rinsing: Rinse empty reagent bottles 3x with a compatible solvent (e.g., Ethanol). Add

rinsate to the liquid waste container. Deface the label on the empty bottle and discard as

glass waste.
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Protocol C: Spill Response (Emergency)
Scenario: 5g of powder dropped on the floor.

Evacuate & Ventilate: Clear the immediate area.[2]

PPE Up: Don Silver Shield or Butyl gloves (or double nitrile if unavailable, changing

immediately after contact). Wear a respirator.

Contain: Cover the spill with a damp paper towel (to prevent dust) or an inert absorbent

(Vermiculite).

Clean: Scoop material into a waste bag.

Decontaminate: Scrub the surface with a mild surfactant solution (soap and water).

Note: Avoid using bleach (Sodium Hypochlorite) directly on aniline spills, as this can form

chloroamines or azo dyes, which may be more toxic.

Regulatory Compliance & References
Compliance Checklist

EPA (USA): Waste must be coded appropriately. While not a U-listed waste (like pure Aniline

U012), it exhibits toxicity characteristics. Use generic codes for toxic organic waste if specific

testing (TCLP) is not performed.

DOT (Transport): If shipping waste, likely classification is UN 2811, Toxic solids, organic,

n.o.s. (3-(3-Methoxyphenoxy)aniline), 6.1, PG III.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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